N~4~-(3-CHLORO-4-METHOXYPHENYL)-1-ETHYL-1H-PYRAZOLE-4-CARBOXAMIDE

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C13H14ClN3O2/c1-3-17-8-9(7-15-17)13(18)16-10-4-5-12(19-2)11(14)6-10/h4-8H,3H2,1-2H3,(H,16,18)
• InChI Key: IQWFJASKUVQPDX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(=O)NC2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol

Description

N~4~-(3-Chloro-4-methoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide is a chemical compound with potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a chloro and methoxy group on the phenyl ring, and an ethyl group on the pyrazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N4-(3-Chloro-4-methoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide typically involves the reaction of 3-chloro-4-methoxyaniline with ethyl 4-chloro-3-oxobutanoate to form the intermediate product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

N~4~-(3-Chloro-4-methoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or alcohols.

Substitution: The chloro group can be substituted with other nucleophiles to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

N~4~-(3-Chloro-4-methoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N4-(3-Chloro-4-methoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(3-Chloro-4-methoxyphenyl)-4-hydroxybenzamide
• N-(3-Chloro-4-methoxyphenyl)-3,4,5-trimethoxybenzamide
• 3-Chloro-N-(4-methoxyphenyl)propanamide

Uniqueness

N~4~-(3-Chloro-4-methoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide is unique due to its specific substitution pattern on the pyrazole ring and the presence of both chloro and methoxy groups on the phenyl ring. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .